Cas no 1369505-88-3 (1-Fluoro-4-iodo-2-methyl-5-nitrobenzene)

1-Fluoro-4-iodo-2-methyl-5-nitrobenzene structure
1369505-88-3 structure
Product Name:1-Fluoro-4-iodo-2-methyl-5-nitrobenzene
CAS No:1369505-88-3
MF:C7H5FINO2
MW:281.022977590561
CID:2193944
Update Time:2023-08-07

1-Fluoro-4-iodo-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-iodo-2-methyl-5-nitro-
    • 2-Fluoro-5-iodo-4-nitrotoluene
    • 1-Fluoro-4-iodo-2-methyl-5-nitrobenzene
    • Inchi: 1S/C7H5FINO2/c1-4-2-6(9)7(10(11)12)3-5(4)8/h2-3H,1H3
    • InChI Key: TYTJFVFAPZXAIU-UHFFFAOYSA-N
    • SMILES: IC1C=C(C)C(=CC=1[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Topological Polar Surface Area: 45.8

1-Fluoro-4-iodo-2-methyl-5-nitrobenzene Pricemore >>

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